Cas no 1124-39-6 (4-Ethylcatechol)
4-Ethylcatechol Chemical and Physical Properties
Names and Identifiers
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- 4-Ethylbenzene-1,2-diol
- 3,4-Dihydroxyethylbenzene
- 4-Ethylcatechol
- 1,2-Benzenediol,4-ethyl
- 1,2-dihydroxy-4-ethylbenzene
- 4-ethyl-1,2-benzenediol
- 4-ethyl-catechole
- 4-Ethylpyrocatechol
- Ethylcatechol
- Ethylpyrocatechol
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- MDL: MFCD00015847
- Inchi: 1S/C8H10O2/c1-2-6-3-4-7(9)8(10)5-6/h3-5,9-10H,2H2,1H3
- InChI Key: HFLGBNBLMBSXEM-UHFFFAOYSA-N
- SMILES: OC1=C(C=CC(=C1)CC)O
- BRN: 2042062
Computed Properties
- Exact Mass: 138.06800
- Monoisotopic Mass: 138.06808
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 103
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.5
- Surface Charge: 0
- Tautomer Count: 35
- XLogP3: nothing
Experimental Properties
- Color/Form: Colorless to yellowish liquid or crystal
- Density: 1.159±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 34-45 °C
- Boiling Point: 105-107°C 0,5mm
- Flash Point: Degrees Fahrenheit:>230°F
Degrees Celsius:>110°C - Refractive Index: 1.578
- Solubility: Slightly soluble (11 g/l) (25 º C),
- PSA: 40.46000
- LogP: 1.66020
- Solubility: Soluble in water ethanol and ether
4-Ethylcatechol Security Information
-
Symbol:
- Signal Word:Danger
- Hazard Statement: H302-H315-H318-H335
- Warning Statement: P261-P280-P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 22-37/38-41
- Safety Instruction: S26-S36/37/39-S39
-
Hazardous Material Identification:
- Risk Phrases:R36/37/38
- Safety Term:S26;S36
4-Ethylcatechol Customs Data
- HS CODE:2907299090
- Customs Data:
China Customs Code:
2907299090Overview:
2907299090 Other polyphenols,Phenolic alcohol.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspectionSummary:
2907299090 polyphenols; phenol-alcohols.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
4-Ethylcatechol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E901760-100mg |
4-Ethylcatechol |
1124-39-6 | 100mg |
$ 81.00 | 2023-09-07 | ||
| TRC | E901760-1g |
4-Ethylcatechol |
1124-39-6 | 1g |
$ 119.00 | 2023-09-07 | ||
| TRC | E901760-5g |
4-Ethylcatechol |
1124-39-6 | 5g |
$ 453.00 | 2023-09-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-FU566-1g |
4-Ethylcatechol |
1124-39-6 | 95% | 1g |
¥576.0 | 2022-07-29 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-FU566-250mg |
4-Ethylcatechol |
1124-39-6 | 95% | 250mg |
¥256.0 | 2022-07-29 | |
| Alichem | A019089382-1g |
4-Ethylbenzene-1,2-diol |
1124-39-6 | 98% | 1g |
$223.65 | 2023-09-04 | |
| Alichem | A019089382-5g |
4-Ethylbenzene-1,2-diol |
1124-39-6 | 98% | 5g |
$626.22 | 2023-09-04 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | E888365-250mg |
4-ethylcatechol |
1124-39-6 | 95% | 250mg |
¥176.00 | 2022-01-10 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | E888365-1g |
4-ethylcatechol |
1124-39-6 | 95% | 1g |
¥492.00 | 2022-01-10 | |
| Apollo Scientific | OR925237-1g |
4-Ethylcatechol |
1124-39-6 | 97% | 1g |
£28.00 | 2025-02-20 |
4-Ethylcatechol Suppliers
4-Ethylcatechol Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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